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Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the radiochemical separation of Gold-
196 (Au-196), a radionuclide of interest for various applications, including in the development of

radiopharmaceuticals. The following sections detail three common separation techniques:

Extraction Chromatography, Anion Exchange Chromatography, and Precipitation.

Production of Gold-196
Gold-196 can be produced via several nuclear reactions, most commonly through the deuteron

irradiation of natural platinum targets. The primary reaction is natPt(d,xn)196Au. Following

irradiation, the platinum target contains a mixture of gold and platinum radionuclides, from

which Au-196 must be selectively separated and purified.

Target Dissolution
Prior to any chemical separation, the irradiated platinum target must be dissolved. The

standard and most effective method for this is dissolution in aqua regia.

Protocol for Dissolution of Irradiated Platinum Target:

Place the irradiated platinum target foil or disc in a clean glass vessel (e.g., a beaker).

Add a freshly prepared solution of aqua regia, which is a 3:1 mixture of concentrated

hydrochloric acid (HCl) and concentrated nitric acid (HNO₃). A common ratio is four parts
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hydrochloric acid to one part nitric acid.

Gently heat the mixture on a hot plate in a fume hood to facilitate dissolution. The dissolution

of platinum in aqua regia can be accelerated at elevated temperatures.

Once the platinum target is completely dissolved, allow the solution to cool to room

temperature.

The resulting solution, containing chloroauric acid (HAuCl₄) and chloroplatinic acid (H₂PtCl₆),

is now ready for the subsequent separation procedures.

Radiochemical Separation Techniques
Extraction Chromatography using TBP Resin
Extraction chromatography is a highly effective method for separating gold radionuclides from a

platinum matrix. This protocol is based on the use of a tri-butyl phosphate (TBP) resin.

Experimental Protocol:

Resin Preparation: Prepare a column with TBP resin. The amount of resin will depend on the

scale of the separation.

Column Conditioning: Pre-condition the TBP resin column by passing a solution of 9 M HCl

through it.

Sample Loading: Take the dissolved target solution in aqua regia and adjust the HCl

concentration to 9 M. Load this solution onto the conditioned TBP resin column. At this high

HCl concentration, gold species will be retained by the resin, while platinum species will pass

through.

Elution of Platinum: Wash the column with a sufficient volume of 9 M HCl to elute all the

platinum radionuclides.

Elution of Gold-196: Elute the retained Gold-196 from the column using 8 M nitric acid

(HNO₃).
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Sample Analysis: The collected gold fraction can then be analyzed for radionuclidic purity

and activity.

Quantitative Data for TBP Resin Separation:

Parameter Value

Gold-196 Recovery Yield 92 ± 7%

Platinum Decontamination Factor 830 ± 30

Gold Decontamination Factor from Platinum

Fraction
2900 ± 500

Note: The data presented is based on the separation of gold and platinum radionuclides from a

deuteron-irradiated platinum target using TBP resin.[1][2]

Experimental Workflow for TBP Resin Separation:

Target Preparation Extraction Chromatography Products

Irradiated Pt Target Dissolve in Aqua Regia Adjust to 9 M HCl Load onto TBP Resin Column Wash with 9 M HCl Elute with 8 M HNO3

Platinum Fraction

Purified Au-196
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Caption: Workflow for the separation of Au-196 using TBP resin.

Anion Exchange Chromatography
Anion exchange chromatography is a classic and reliable method for the separation of gold

from other metals, including platinum. In a hydrochloric acid medium, gold forms a stable

anionic complex ([AuCl₄]⁻), which is strongly retained by anion exchange resins.
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Experimental Protocol:

Resin Preparation: Prepare a column with a strong base anion exchange resin (e.g., Dowex

1x8 or a similar resin).

Column Conditioning: Equilibrate the resin by washing it with 0.1 M HCl.

Sample Loading: Adjust the pH of the dissolved target solution to be acidic (e.g., in 0.1 M

HCl) and load it onto the column. The [AuCl₄]⁻ complex will bind to the resin.

Elution of Contaminants: Wash the column with a solution of acetone-HNO₃-H₂O to

selectively elute the gold. Other retained metals, like platinum, can be eluted with

concentrated HCl or HNO₃.

Collection of Gold-196: Collect the fraction containing the eluted Gold-196.

Sample Analysis: Analyze the collected fraction for purity and activity.

Illustrative Quantitative Data:

Parameter Expected Value

Gold-196 Recovery Yield > 95%

Purity High radionuclidic purity expected

Note: The quantitative data is illustrative and based on the high efficiency of anion exchange

for gold separation. Actual yields may vary depending on specific experimental conditions.

Experimental Workflow for Anion Exchange Chromatography:
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Sample Preparation Anion Exchange Outputs

Dissolved Target Solution Adjust to 0.1 M HCl Load onto Anion Exchange Resin Wash with Acetone-HNO3-H2O Elute Pt with conc. HCl/HNO3

Purified Au-196

Impurities & Pt
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Caption: Workflow for Au-196 purification by anion exchange.

Precipitation
Precipitation is a straightforward method for the bulk recovery of gold from a solution. This can

be particularly useful as a final concentration step.

Experimental Protocol:

pH Adjustment: Take the aqua regia solution containing the dissolved target and slowly add a

solution of sodium hydroxide (NaOH) with a concentration greater than 30% at room

temperature while stirring. Continue adding NaOH until a brown precipitate begins to form,

which indicates a pH of approximately 5.0-5.2.

Reduction: Add a suitable reducing agent to the pH-adjusted solution to precipitate elemental

gold. Common reducing agents include sodium metabisulfite (Na₂S₂O₅), sulfur dioxide (SO₂),

or oxalic acid (H₂C₂O₄).

Digestion: Gently heat the solution to encourage the agglomeration of the gold precipitate.

Filtration and Washing: Allow the precipitate to settle, then filter the solution. Wash the

collected gold precipitate with hot deionized water and then with a solvent like isopropanol to

remove impurities.

Drying: Dry the purified gold powder in an oven.
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Illustrative Quantitative Data:

Parameter Expected Value

Gold-196 Recovery Yield > 99%

Purity
Good, but may require a secondary purification

step for very high purity applications.

Note: Precipitation is a very efficient recovery method, but co-precipitation of other metallic

impurities can occur. The purity of the final product will depend on the composition of the initial

solution.

Logical Flow for Gold Precipitation:

Dissolved Target in Aqua Regia Adjust pH to 5.0-5.2 with NaOH Add Reducing Agent (e.g., Na2S2O5) Au-196 Precipitates Filter and Wash Precipitate Dry the Purified Gold Purified Au-196 Powder
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Caption: Logical steps for the precipitation of Gold-196.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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